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Compound of Interest

Compound Name:
2-Methoxyethyl 4-

methylbenzenesulfonate

Cat. No.: B609234 Get Quote

CAS Number: 17178-10-8

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals interested in the properties, synthesis, and applications of

2-Methoxyethyl 4-methylbenzenesulfonate. This versatile reagent, also known as 2-

methoxyethyl tosylate, is a valuable building block in organic synthesis, particularly in the

development of novel pharmaceutical agents.

Chemical and Physical Properties
2-Methoxyethyl 4-methylbenzenesulfonate is a stable and effective alkylating agent. Its

physical and chemical properties are summarized in the table below, providing a quick

reference for laboratory use.[1][2][3]
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Property Value Source

CAS Number 17178-10-8 [4][5][6][7]

Molecular Formula C₁₀H₁₄O₄S [1][6]

Molecular Weight 230.28 g/mol [1][6]

Appearance Colorless to pale yellow liquid [3]

Melting Point 10 °C [2]

Boiling Point 141 °C [2]

Purity Typically >98% [1]

Spectral Data
While high-resolution spectra are not readily available in public domains, the expected spectral

characteristics can be inferred from the structure and data for analogous compounds.

¹H NMR: The proton NMR spectrum is expected to show characteristic peaks for the aromatic

protons of the tosyl group, the methyl group on the benzene ring, and the protons of the

methoxyethyl group.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbons of the benzene

ring, the methyl group, the sulfonate group, and the methoxyethyl chain.

IR Spectroscopy: The infrared spectrum should exhibit strong absorption bands corresponding

to the S=O stretching of the sulfonate group, as well as C-O and C-H stretching vibrations.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and characteristic

fragmentation patterns corresponding to the tosyl and methoxyethyl moieties.

Synthesis and Experimental Protocols
The primary method for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate is the

esterification of 2-methoxyethanol with 4-toluenesulfonyl chloride (TsCl) in the presence of a

base.
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Experimental Protocol: Synthesis of a Related
Compound, 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-
Methylbenzenesulfonate
This protocol for a structurally related compound illustrates the general methodology.[8]

Materials:

Tri(ethylene glycol) monomethyl ether

p-Toluenesulfonyl chloride

Sodium hydroxide

Tetrahydrofuran (THF)

Water

Methylene chloride

Dilute HCl

Brine

Magnesium sulfate

Procedure:

Dissolve sodium hydroxide (3.65 g, 91.3 mmol) and tri(ethyleneglycol) monomethyl ether

(10.0 g, 60.9 mmol) in a mixture of THF (140 mL) and water (20 mL).

Cool the solution in an ice bath.

Slowly add a solution of p-toluenesulfonyl chloride (12.76 g, 67.0 mmol) in THF (20 mL).

Stir the solution at 0 °C for 3 hours.

Pour the reaction mixture into ice water (50 mL).
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Extract the mixture several times with methylene chloride.

Wash the combined organic layers with dilute HCl and brine, then dry over MgSO₄.

Filter and remove the solvent under reduced pressure to yield the product as a colorless oil.
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Synthesis workflow for 2-Methoxyethyl 4-methylbenzenesulfonate.
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Applications in Drug Development
2-Methoxyethyl 4-methylbenzenesulfonate serves as a key intermediate in the synthesis of

a variety of bioactive molecules due to its ability to introduce the 2-methoxyethyl group into

target structures. This modification can influence the pharmacokinetic and pharmacodynamic

properties of a drug candidate.

Role as an Alkylating Agent
The tosylate group is an excellent leaving group, making the adjacent carbon atom susceptible

to nucleophilic attack. This reactivity is harnessed to alkylate various nucleophiles, such as

amines, phenols, and thiols, which are common functional groups in pharmaceutical scaffolds.

Synthesis of Bioactive Heterocycles
Heterocyclic compounds are fundamental to medicinal chemistry.[9] 2-Methoxyethyl 4-
methylbenzenesulfonate is employed in the alkylation of nitrogen-containing heterocycles to

produce derivatives with potential therapeutic applications. For instance, it has been used in

the synthesis of benzimidazole derivatives investigated as antihistamine agents.[4]

Application in the Synthesis of Kinase Inhibitors
Kinase inhibitors are a major class of targeted cancer therapies.[10][11][12] The introduction of

specific alkyl groups can modulate the binding affinity and selectivity of these inhibitors. While

direct synthesis of kinase inhibitors using this specific reagent is not widely documented, its

utility in modifying heterocyclic cores common in kinase inhibitors is a logical application.

Potential in Antiviral and Anticancer Drug Synthesis
The structural motifs introduced by 2-Methoxyethyl 4-methylbenzenesulfonate are present in

various antiviral and anticancer agents.[13][14][15][16] Its role as a synthetic intermediate

allows for the structural diversification of lead compounds in the development of new therapies.

For example, benzenesulfonate derivatives have shown anticancer activity.[13]
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Application workflow in drug discovery.

Safety and Handling
Appropriate safety precautions should be taken when handling 2-Methoxyethyl 4-
methylbenzenesulfonate. It is advisable to work in a well-ventilated fume hood and wear

personal protective equipment, including gloves and safety glasses. For detailed safety

information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
2-Methoxyethyl 4-methylbenzenesulfonate is a valuable and versatile reagent in the field of

drug discovery and development. Its utility as an alkylating agent for the introduction of the 2-

methoxyethyl moiety allows for the synthesis and modification of a wide range of bioactive

molecules. This guide provides a foundational understanding of its properties, synthesis, and

applications, empowering researchers to effectively utilize this compound in their synthetic

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 2-Methoxyethyl 4-
methylbenzenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609234#2-methoxyethyl-4-methylbenzenesulfonate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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